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Compound of Interest

Compound Name:
Bis(2,3-dibromopropyl)

Phosphate-d10

Cat. No.: B15558065

Get Quote

This technical guide provides a comprehensive overview of Bis(2,3-dibromopropyl)
Phosphate-d10, a deuterated internal standard for its non-labeled counterpart, Bis(2,3-

dibromopropyl) Phosphate (BDBPP). BDBPP is a significant metabolite of the flame retardant

Tris(2,3-dibromopropyl) Phosphate (Tris-BP), a compound known for its toxicological

properties. This guide is intended for researchers, scientists, and drug development

professionals, offering detailed information on its molecular characteristics, analytical methods,

and toxicological pathways.

Core Data Presentation
The molecular properties of Bis(2,3-dibromopropyl) Phosphate and its deuterated analog are

summarized below. The inclusion of a deuterated standard is crucial for accurate quantification

in complex matrices by mass spectrometry-based methods.
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Property
Bis(2,3-dibromopropyl)
Phosphate

Bis(2,3-dibromopropyl)
Phosphate-d10

Molecular Formula C₆H₁₁Br₄O₄P C₆HD₁₀Br₄O₄P

Molecular Weight 497.74 g/mol 507.8 g/mol [1][2]

CAS Number 5412-25-9 Not available

Appearance Colorless to Off-White Solid Not available

Toxicological Significance and Metabolic Pathway
Bis(2,3-dibromopropyl) Phosphate is primarily known as a metabolite of the flame retardant

Tris(2,3-dibromopropyl) Phosphate (Tris-BP). The metabolic activation of Tris-BP is a critical

area of study due to its carcinogenic and mutagenic properties. This activation is primarily

mediated by cytochrome P450 (CYP) enzymes in the liver.

The metabolic process involves the oxidation of one of the 2,3-dibromopropyl chains of Tris-BP,

leading to the formation of BDBPP. This process can also lead to the formation of other reactive

metabolites, such as 2-bromoacrolein, which are capable of forming adducts with DNA,

resulting in genotoxicity. The formation of these reactive intermediates is a key step in the

mechanism of toxicity associated with Tris-BP exposure.

Below is a diagram illustrating the metabolic activation pathway of Tris(2,3-dibromopropyl)

Phosphate.
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Metabolic activation of Tris-BP leading to DNA damage.

Experimental Protocols
Analysis of Bis(2,3-dibromopropyl) Phosphate in Textile
Products by GC-MS
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This protocol outlines a method for the quantification of BDBPP in textiles, utilizing Bis(2,3-
dibromopropyl) Phosphate-d10 as an internal standard for improved accuracy.[1]

a. Sample Preparation:

Weigh 0.5 g of the textile sample into a centrifuge tube.

Spike the sample with a known amount of Bis(2,3-dibromopropyl) Phosphate-d10 internal

standard solution.

Add 10 mL of ethyl acetate to the tube.

Extract the sample using an ultrasonic bath for 15 minutes.

Centrifuge the sample at 3000 rpm for 10 minutes.

Transfer the supernatant to a clean tube.

Repeat the extraction process (steps 3-6) twice more and combine the supernatants.

Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

b. Derivatization:

To the concentrated extract, add a solution of trimethylsilyl diazomethane in hexane. This

step is for the methylation of BDBPP to improve its chromatographic properties.[1]

Allow the reaction to proceed for 30 minutes at room temperature.

Evaporate the solvent and redissolve the residue in a known volume of hexane for GC-MS

analysis.

c. GC-MS Analysis:

Gas Chromatograph: Agilent 7890B or equivalent.

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.
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Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and

hold for 5 min.

Injector: Splitless mode at 250°C.

Mass Spectrometer: Agilent 5977A or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for methylated BDBPP and the d10-labeled internal standard.

d. Quantification:

Construct a calibration curve using standards of methylated BDBPP with a constant

concentration of the internal standard.

Calculate the concentration of BDBPP in the sample based on the peak area ratio of the

analyte to the internal standard.

Assessment of DNA Damage using the Alkaline Comet
Assay
This protocol provides a method to evaluate the genotoxic potential of Bis(2,3-dibromopropyl)

Phosphate by detecting DNA strand breaks in individual cells.[2][3]

a. Cell Culture and Treatment:

Culture a suitable cell line (e.g., human peripheral blood lymphocytes or a relevant cancer

cell line) to 80-90% confluency.

Expose the cells to varying concentrations of Bis(2,3-dibromopropyl) Phosphate for a defined

period (e.g., 24 hours). Include appropriate positive (e.g., hydrogen peroxide) and negative

(vehicle) controls.

b. Slide Preparation and Lysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://2024.sci-hub.se/5658/bb3a6643937096ae8ae9346ea0e02454/pu2015.pdf
https://www.creative-diagnostics.com/comet-assay-for-the-detection-of-dna-breaks-protocol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harvest the cells and resuspend them in ice-cold PBS at a concentration of 1 x 10⁵ cells/mL.

Mix 10 µL of the cell suspension with 75 µL of low melting point agarose (0.5% in PBS) at

37°C.

Quickly pipette the mixture onto a pre-coated microscope slide (coated with 1% normal

melting point agarose) and cover with a coverslip.

Solidify the agarose by placing the slides at 4°C for 10 minutes.

Gently remove the coverslip and immerse the slides in cold lysis solution (2.5 M NaCl, 100

mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh) for at

least 1 hour at 4°C.

c. Alkaline Unwinding and Electrophoresis:

Gently remove the slides from the lysis solution and place them in a horizontal gel

electrophoresis tank.

Fill the tank with freshly prepared cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM

EDTA, pH > 13) to a level just covering the slides.

Allow the DNA to unwind for 20-40 minutes in the alkaline buffer.

Perform electrophoresis at a low voltage (e.g., 25 V) and current (e.g., 300 mA) for 20-30

minutes at 4°C.

d. Neutralization, Staining, and Visualization:

After electrophoresis, gently remove the slides and neutralize them by washing three times

for 5 minutes each with a neutralization buffer (0.4 M Tris, pH 7.5).

Stain the DNA by adding a fluorescent dye (e.g., SYBR Green or ethidium bromide) to each

slide.

Visualize the slides using a fluorescence microscope. Damaged DNA will migrate out of the

nucleus, forming a "comet tail."
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e. Data Analysis:

Capture images of the comets and analyze them using specialized software (e.g., Comet

Assay IV, Komet).

Quantify the extent of DNA damage by measuring parameters such as tail length, tail

intensity, and tail moment.

Below is a workflow diagram for the Alkaline Comet Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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